molecular formula C14H12ClFN2O B5571113 N-(3-chloro-4-methylphenyl)-N'-(4-fluorophenyl)urea

N-(3-chloro-4-methylphenyl)-N'-(4-fluorophenyl)urea

Cat. No.: B5571113
M. Wt: 278.71 g/mol
InChI Key: MWWBIJGAJOUQTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-chloro-4-methylphenyl)-N'-(4-fluorophenyl)urea is a useful research compound. Its molecular formula is C14H12ClFN2O and its molecular weight is 278.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 278.0622189 g/mol and the complexity rating of the compound is 308. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

  • Central Nervous System Agents : Compounds similar to N-(3-chloro-4-methylphenyl)-N'-(4-fluorophenyl)urea have shown anxiolytic and muscle relaxant properties. These derivatives could potentially contribute to the development of new CNS agents (Rasmussen et al., 1978).

  • Antibacterial and Antifungal Agents : Urea derivatives with N-alkyl substitutions, including compounds with fluoro substituents, have been evaluated for their antibacterial and antifungal activities. Such derivatives could be promising in the development of new antimicrobial agents (Qing-Zhong Zheng et al., 2010).

Agricultural Applications

  • Cytokinin Activity in Plant Growth : Derivatives of urea, including this compound, have been studied for their cytokinin activity, which is vital for plant growth and development. These compounds can potentially be used in agricultural practices to enhance plant growth (Takahashi et al., 1978).

  • Herbicide Selectivity : Certain urea derivatives have been evaluated as selective herbicides in crops like sorghum, demonstrating the potential of these compounds in agricultural weed management (G. Gardner et al., 1985).

Chemical Applications

  • Photocatalytic Degradation of Herbicides : The degradation process of phenyl-urea herbicides, including compounds related to this compound, has been studied, contributing to environmental remediation efforts (Amorisco et al., 2006).

  • Fluorogenic Labels for Biomolecular Imaging : Urea derivatives have been explored as latent fluorophores in biomolecular imaging, offering a novel approach to tracking biological processes with high specificity (Lavis et al., 2006).

Properties

IUPAC Name

1-(3-chloro-4-methylphenyl)-3-(4-fluorophenyl)urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12ClFN2O/c1-9-2-5-12(8-13(9)15)18-14(19)17-11-6-3-10(16)4-7-11/h2-8H,1H3,(H2,17,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MWWBIJGAJOUQTB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)NC2=CC=C(C=C2)F)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12ClFN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

278.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.